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Compound of Interest

Compound Name: 1-(4-Hydroxyphenyl)thiourea

Cat. No.: B052233

Synthesis of 1-(4-Hydroxyphenyl)thiourea

The synthesis of 1-(4-Hydroxyphenyl)thiourea can be effectively achieved through the
reaction of 4-aminophenol with ammonium thiocyanate in the presence of a strong acid,
typically hydrochloric acid. This method involves the in situ formation of 4-hydroxyphenyl
isothiocyanate, which subsequently reacts with ammonia generated from the ammonium
thiocyanate to yield the desired thiourea derivative.

Reaction Scheme

The overall reaction can be depicted as follows:

Step 1: Formation of 4-hydroxyphenyl isothiocyanate 4-aminophenol reacts with thiocyanic acid
(generated in situ from ammonium thiocyanate and HCI) to form 4-hydroxyphenyl
isothiocyanate.

Step 2: Reaction with Ammonia The intermediate, 4-hydroxyphenyl isothiocyanate, is not
isolated but reacts directly with ammonia (also present from the ammonium thiocyanate) to
form 1-(4-Hydroxyphenyl)thiourea.

Experimental Protocol: Synthesis

Materials and Reagents:

e 4-Aminophenol
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e Ammonium thiocyanate
e Concentrated Hydrochloric Acid (HCI)
e Ethanol

« Distilled water

e Round-bottom flask

» Reflux condenser

e Heating mantle

o Magnetic stirrer

e Bichner funnel and flask
 Filter paper

Procedure:

e In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser,
dissolve 4-aminophenol (0.1 mol) in a mixture of 50 mL of ethanol and 50 mL of distilled
water.

e To this solution, add ammonium thiocyanate (0.12 mol) and stir until it is completely
dissolved.

e Slowly add concentrated hydrochloric acid (0.1 mol) to the reaction mixture.

» Heat the mixture to reflux using a heating mantle and maintain the reflux for 4-6 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

» After the reaction is complete, cool the mixture to room temperature and then place it in an
ice bath for 30 minutes to facilitate precipitation.

o Collect the precipitated solid by vacuum filtration using a Blichner funnel.
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¢ Wash the crude product with cold distilled water to remove any unreacted salts.

* Recrystallize the crude product from an ethanol-water mixture to obtain pure 1-(4-
Hydroxyphenyl)thiourea.

¢ Dry the purified product in a desiccator over anhydrous calcium chloride.

Visualization of Synthesis Workflow
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 To cite this document: BenchChem. [synthesis and characterization of 1-(4-
Hydroxyphenyl)thiourea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052233#synthesis-and-characterization-of-1-4-
hydroxyphenyl-thiourea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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